Cas no 1891335-37-7 (3-(isoquinolin-5-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine
• CAS No: 1891335-37-7
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 6051742
• PubChem ID: 117301202
• Update Time: 2025-08-02

3-(isoquinolin-5-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine
• 1891335-37-7
• EN300-1726796

• Inchi： 1S/C12H9N3O/c13-12-6-11(15-16-12)10-3-1-2-8-7-14-5-4-9(8)10/h1-7H,13H2
• InChI Key： PQPVLXQHQNBQEF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CC=CC3C=NC=CC2=3)=N1)N

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine

Exploring the Potential of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine (CAS No. 1891335-37-7): A Promising Heterocyclic Compound

In the realm of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse biological activities and therapeutic potential. Among these, 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine (CAS No. 1891335-37-7) stands out as a compound of interest for researchers and pharmaceutical developers. This article delves into the properties, applications, and emerging trends surrounding this unique molecule, providing a comprehensive overview for scientists and industry professionals.

The molecular structure of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine combines two important heterocyclic moieties: an isoquinoline ring and a 1,2-oxazole (isoxazole) ring. This structural combination is particularly intriguing because both components are known to contribute to various pharmacological activities. The isoquinoline-5-yl group is a common scaffold in many bioactive compounds, while the 1,2-oxazol-5-amine moiety often serves as a key pharmacophore in drug design.

Recent literature searches reveal growing interest in 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine derivatives, particularly in the context of kinase inhibition and neurodegenerative disease research. Many researchers are investigating questions like "What are the biological targets of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine?" or "How can we optimize the synthesis of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine derivatives?" These queries reflect the compound's potential in addressing current medical challenges.

From a synthetic chemistry perspective, the preparation of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine typically involves multi-step organic reactions. The key challenge lies in efficiently coupling the isoquinoline and oxazole rings while maintaining the desired substitution pattern. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or cyclization strategies to construct the 1,2-oxazole-5-amine core. These methods have significantly improved the accessibility of this compound for research purposes.

The physicochemical properties of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine make it particularly interesting for drug discovery applications. With a molecular weight of 211.23 g/mol and moderate lipophilicity, this compound falls within the desirable range for potential drug candidates according to Lipinski's rule of five. The presence of both hydrogen bond donors (the amine group) and acceptors (the nitrogen and oxygen atoms in the heterocycles) contributes to its potential for forming specific interactions with biological targets.

In biological studies, preliminary research suggests that 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine and its derivatives may exhibit activity against various protein kinases. This is particularly relevant given the current focus on targeted cancer therapies and the growing market for kinase inhibitors. The compound's structural features resemble those of known kinase inhibitors, making it a valuable scaffold for structure-activity relationship studies in medicinal chemistry programs.

Beyond oncology applications, there is emerging interest in the potential neuroprotective effects of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine derivatives. Some researchers are exploring whether modifications to this core structure could lead to compounds effective against neurodegenerative conditions, addressing a significant unmet medical need in aging populations worldwide.

The commercial availability of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine (CAS No. 1891335-37-7) has increased in recent years, reflecting growing demand from pharmaceutical and biotechnology companies. Several specialty chemical suppliers now offer this compound in research quantities, with purity levels typically ranging from 95% to 98%. This availability facilitates further investigation into its potential applications and derivative development.

From a regulatory perspective, 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine is not currently classified as a controlled substance or subject to special regulations in most jurisdictions. However, as with all research chemicals, proper handling procedures should be followed in laboratory settings. Researchers should consult the latest safety data sheets and local regulations before working with this compound.

Looking ahead, the future of 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine research appears promising. With the increasing application of artificial intelligence in drug discovery, computational studies may help identify novel biological targets for this scaffold. Additionally, the growing trend toward fragment-based drug design could position this compound as a valuable building block for creating new therapeutic agents.

For researchers interested in exploring 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine further, several key areas merit investigation: optimizing synthetic routes for large-scale production, conducting comprehensive biological screening, and exploring structure-activity relationships through systematic derivatization. These efforts could unlock the full potential of this interesting heterocyclic system in pharmaceutical development.

In conclusion, 3-(isoquinolin-5-yl)-1,2-oxazol-5-amine (CAS No. 1891335-37-7) represents an intriguing compound at the intersection of medicinal chemistry and drug discovery. Its unique structural features, combined with emerging biological activities, make it a compelling subject for ongoing research. As scientific understanding of this molecule grows, it may well contribute to the development of novel therapeutic agents addressing some of today's most challenging medical conditions.